Cas no 2229216-57-1 (2-(5-bromo-3-methylfuran-2-yl)propan-2-ol)

• Product Name: 2-(5-bromo-3-methylfuran-2-yl)propan-2-ol
• CAS No: 2229216-57-1
• MF: C₈H₁₁BrO₂
• MW: 219.075742006302
• CID: 6228849
• PubChem ID: 165780698
• Update Time: 2025-10-30

2-(5-bromo-3-methylfuran-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-methylfuran-2-yl)propan-2-ol
• EN300-1910165
• 2229216-57-1

• Inchi： 1S/C8H11BrO2/c1-5-4-6(9)11-7(5)8(2,3)10/h4,10H,1-3H3
• InChI Key： LZZWBHRGQDPQLZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(C)(C)O)O1

Computed Properties

• Exact Mass: 217.99424g/mol
• Monoisotopic Mass: 217.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.4Ų

Additional information on 2-(5-bromo-3-methylfuran-2-yl)propan-2-ol

Introduction to 2-(5-bromo-3-methylfuran-2-yl)propan-2-ol (CAS No. 2229216-57-1)

2-(5-bromo-3-methylfuran-2-yl)propan-2-ol (CAS No. 2229216-57-1) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a brominated furan ring and a tert-butanol group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various scientific investigations.

The chemical formula of 2-(5-bromo-3-methylfuran-2-yl)propan-2-ol is C₈H₁₁BrO₃, and its molecular weight is approximately 237.07 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the bromination of furan derivatives and subsequent functional group manipulations. The precise synthesis route can vary depending on the desired purity and yield, but common methods involve the use of bromine or brominating agents in the presence of appropriate solvents and catalysts.

In terms of physical properties, 2-(5-bromo-3-methylfuran-2-yl)propan-2-ol is a solid at room temperature with a melting point ranging from 80 to 85°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for various analytical techniques and biological assays.

The biological activity of 2-(5-bromo-3-methylfuran-2-yl)propan-2-ol has been the subject of several recent studies. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(5-bromo-3-methylfuran-2-yl)propan-2-ol can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

Beyond its anti-inflammatory effects, 2-(5-bromo-3-methylfuran-2-yl)propan-2-ol has also shown promise as a potential therapeutic agent for neurodegenerative diseases. A recent study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound can protect neuronal cells from oxidative damage and apoptosis induced by amyloid-beta peptides, which are implicated in Alzheimer's disease. These findings suggest that 2-(5-bromo-3-methylfuran-2-yl)propan-2-ol may have therapeutic potential for treating neurodegenerative disorders.

In addition to its biological activities, 2-(5-bromo-3-methylfuran-2-yl)propan-2-ol has been explored for its use as an intermediate in the synthesis of more complex molecules. Its versatile functional groups allow for further derivatization, making it a valuable building block in organic synthesis. For example, the tert-butanol group can be readily converted into other functional groups such as esters, ethers, or amines, depending on the desired application.

The safety profile of 2-(5-bromo-3-methylfuran-2-y l)propan - 0 l strong > has been evaluated in several toxicity studies. While it is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and conducting experiments in a well ventilated environment to minimize exposure risks.

In conclusion, < strong > 0 - ( 5 - bromo - 3 - methylfuran - 0 - y l ) propan - 0 l< / strong > (CAS No. < strong > 0009016 - 07 - 1< / strong >) represents an intriguing compound with diverse applications in pharmaceutical and chemical research. Its unique molecular structure and favorable biological properties make it a promising candidate for further investigation and development. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, contributing to advancements in various scientific fields.